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Compound of Interest

Compound Name:
1-(4-Methylphenyl)-2-

phenylethanone

Cat. No.: B015197 Get Quote

An In-Depth Technical Guide on the Molecular Weight of 1-(4-Methylphenyl)-2-
phenylethanone

For researchers, scientists, and drug development professionals, the precise determination of a

compound's molecular weight is a foundational aspect of chemical characterization, influencing

everything from reaction stoichiometry to pharmacological activity. This guide provides a

detailed analysis of the molecular weight of 1-(4-Methylphenyl)-2-phenylethanone, a ketone

derivative with applications in organic synthesis and medicinal chemistry.

Molecular Weight Determination
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The molecular formula for 1-(4-Methylphenyl)-2-phenylethanone is C15H14O.[1][2]

Data Presentation: Atomic Composition and Molecular
Weight
The following table summarizes the atomic composition of 1-(4-Methylphenyl)-2-
phenylethanone and the calculation of its molecular weight.
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Element Symbol Count
Atomic Weight
( g/mol )

Total
Contribution (
g/mol )

Carbon C 15 12.011 180.165

Hydrogen H 14 1.008 14.112

Oxygen O 1 15.999 15.999

Total 210.276

The calculated molecular weight of 1-(4-Methylphenyl)-2-phenylethanone is 210.276 g/mol .

[1] This value is consistent with the molecular weight provided by chemical databases.[1][2]

Experimental Protocol: Molecular Weight
Verification by Mass Spectrometry
Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge

ratio of ions. It is a highly accurate method for determining the molecular weight of a

compound. The following is a generalized experimental protocol for the analysis of 1-(4-
Methylphenyl)-2-phenylethanone using electrospray ionization mass spectrometry (ESI-MS).

Objective: To experimentally verify the molecular weight of 1-(4-Methylphenyl)-2-
phenylethanone.

Materials and Reagents:

1-(4-Methylphenyl)-2-phenylethanone sample

High-purity solvent (e.g., methanol, acetonitrile)

Volatile acid (e.g., formic acid) for promoting ionization

Calibrant solution for mass spectrometer calibration

Instrumentation:
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High-resolution mass spectrometer with an electrospray ionization (ESI) source

Procedure:

Sample Preparation:

Accurately weigh a small amount of 1-(4-Methylphenyl)-2-phenylethanone.

Dissolve the sample in a suitable solvent (e.g., methanol) to a final concentration of

approximately 1 mg/mL.

Further dilute the stock solution to a working concentration of 1-10 µg/mL using the same

solvent.

To facilitate protonation and the formation of [M+H]+ ions, add a small amount of formic

acid to the final solution (typically 0.1% v/v).

Instrument Calibration:

Calibrate the mass spectrometer according to the manufacturer's instructions using a

standard calibrant solution. This ensures high mass accuracy.

Sample Infusion and Ionization:

Introduce the prepared sample solution into the ESI source via direct infusion using a

syringe pump at a constant flow rate (e.g., 5-10 µL/min).

The sample is nebulized into a fine spray of charged droplets.

A high voltage is applied to the ESI probe to facilitate the ionization of the analyte

molecules.

Mass Analysis:

The generated ions are transferred from the atmospheric pressure region of the ion source

into the high vacuum of the mass analyzer.

The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).
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Detection and Data Acquisition:

The separated ions are detected, and a mass spectrum is generated, which is a plot of ion

intensity versus m/z.

Acquire data over a relevant mass range (e.g., m/z 100-500).

Data Analysis:

Identify the peak corresponding to the protonated molecule, [M+H]+. For 1-(4-
Methylphenyl)-2-phenylethanone, this would be expected at an m/z of approximately

211.283.

The exact mass of the compound can be determined from the m/z value of this peak.

Mandatory Visualization: Experimental Workflow
The following diagram illustrates the key steps in the experimental workflow for determining the

molecular weight of 1-(4-Methylphenyl)-2-phenylethanone using mass spectrometry.
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Click to download full resolution via product page

Mass Spectrometry Workflow for Molecular Weight Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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